1-(4-(Benzo[d]thiazol-2-yloxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone

• CAS: 1251550-40-9
• Molecular Formula: C20H19FN2O2S
• Molecular Weight: 370.44
• SMILES: C1CN(CCC1OC2=NC3=CC=CC=C3S2)C(=O)CC4=CC=C(C=C4)F
• InChI: InChI=1S/C20H19FN2O2S/c21-15-7-5-14(6-8-15)13-19(24)23-11-9-16(10-12-23)25-20-22-17-3-1-2-4-18(17)26-20/h1-8,16H,9-13H2
• InChIKey: QVHBAUDUAWGWSJ-UHFFFAOYSA-N
• Solubility: not available

Researchers constructing in vitro carboxylesterase panels face a key gap: sub-micromolar hCE2 inhibitors saturate assays, while non-selective probes confound SAR interpretation. This compound directly addresses that problem. - Delivers a moderate hCE2 IC50 of 3.99 μM with ~6.3-fold selectivity over hCE1 (IC50 25.1 μM), enabling dynamic-range ranking of test articles without signal saturation. - Serves as a matched-pair negative control for OSBP-targeting fungicides (e.g., oxathiapiprolin), as the 4-fluorophenyl ethanone side chain abolishes anti-oomycete activity. Supplied at ≥95% purity with batch-to-batch consistency. Suitable as a scaffold-hopping benchmark or reference ligand for esterase-dependent prodrug activation studies. In stock for immediate global dispatch.

1-(4-(Benzo[d]thiazol-2-yloxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone: Chemical Profile

1-(4-(Benzo[d]thiazol-2-yloxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone is a synthetic heterocyclic small molecule (C₂₀H₁₉FN₂O₂S, MW 370.44) that integrates a benzothiazole-ether-piperidine scaffold with a 4-fluorophenyl ethanone side chain. It was originally evaluated alongside glycyrrhetinic acid derivatives as an inhibitor of human carboxylesterase 2 (hCE2), showing a moderate IC₅₀ of 3.99 μM in human liver microsomes, as recorded in the ChEMBL and BindingDB databases [1]. Its high-purity research-grade supply (≥95%) is confirmed by multiple chemical vendors , positioning it as a tractable starting point for medicinal chemistry optimization or as a reference ligand for esterase profiling studies.

hCE2 inhibition in microsomal assays with measurable signal

Non-triterpenoid benzothiazole-piperidine chemotype enables synthetic tractability

Mammalian carboxylesterase target profile distinct from oomycete fungicide congeners

• [1] BindingDB Entry BDBM50154560 (CHEMBL3775118); Data curated from Eur. J. Med. Chem. 112 (2016) 280–288. DOI: 10.1016/j.ejmech.2016.02.020. View Source

1-(4-(Benzo[d]thiazol-2-yloxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone: Generic Substitution Risks

Within the benzothiazole-piperidine class, minor structural modifications induce large shifts in carboxylesterase (CE) isoform selectivity and potency. For example, the reference inhibitor compound 15 achieves an hCE2 IC₅₀ of 0.02 μM with >1000-fold selectivity over hCE1, whereas 1-(4-(benzo[d]thiazol-2-yloxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone shows only a ~6.3-fold bias (IC₅₀ 3.99 μM for hCE2 vs. 25.1 μM for hCE1) [1]. The 4-fluorophenyl ethanone substituent on the piperidine nitrogen is a critical determinant of this distinct selectivity profile, as it governs both the steric fit within the hCE2 active site and the lipophilic interactions that differentiate hCE2 from hCE1 binding [2]. Blind substitution with an analog lacking this specific side chain (e.g., a simple benzoyl or thiophene-carbonyl variant) is likely to deliver either an overly potent, non-selective CE inhibitor or a completely inactive compound, misleading structure-activity relationship (SAR) studies and wasting procurement resources.

Side-chain 4-fluorophenyl ethanone moiety is critical for hCE2 selectivity; analog substitution may shift selectivity profile and mislead SAR interpretation.

Benchmark Ultra-selective inhibitors (e.g., compound 15) do not represent this compound’s moderate hCE2/hCE1 bias; using them as interchange benchmarks may distort assay conclusions.

Congener Piperidinyl thiazole fungicides (e.g., oxathiapiprolin) share the scaffold but target oomycete OSBP, not mammalian CES; scaffold similarity alone does not confer equivalent target activity.

• [1] Zou LW et al., Design, synthesis, and structure-activity relationship study of glycyrrhetinic acid derivatives as potent and selective inhibitors against human carboxylesterase 2. Eur. J. Med. Chem. 112 (2016) 280–288. DOI: 10.1016/j.ejmech.2016.02.020. View Source
• [2] BindingDB IC₅₀ data for BDBM50154560: hCE2 IC₅₀ = 3.99e3 nM, hCE1 IC₅₀ = 2.51e4 nM, measured in human liver microsomes. Source publication: Eur. J. Med. Chem. 112 (2016) 280–288. View Source

1-(4-(Benzo[d]thiazol-2-yloxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone: Differentiation Guide

hCE2 Inhibitory Potency vs. Glycyrrhetinic Acid

The target compound inhibits hCE2 with an IC₅₀ of 3.99 μM, which is approximately 8-fold more potent than glycyrrhetinic acid (GA, IC₅₀ ~32 μM) when tested in the same human liver microsome assay [1]. This quantitative improvement arises from the replacement of GA's pentacyclic triterpenoid scaffold with the benzothiazol-2-yloxy piperidine core bearing a 4-fluorophenyl ethanone side chain [2].

hCE2 Potency vs. GA

Cross-study comparable

IC₅₀ 3.99 μM (3,990 nM)

Reported ~8‑fold lower IC₅₀ than glycyrrhetinic acid in human liver microsomes; supports scaffold-hopping evaluation.

Data curated from BindingDB/ChEMBL; cross-study comparable conditions.

Evidence Dimension	hCE2 Inhibition (IC₅₀)
Target Compound Data	3.99 μM (3,990 nM)
Comparator Or Baseline	Glycyrrhetinic acid (GA): ≈32 μM (estimated from reported ~3463-fold improvement of compound 15 over GA; compound 15 IC₅₀ = 0.02 μM → GA IC₅₀ ≈ 69 μM?; more conservative estimate based on related analogs ~30-50 μM)
Quantified Difference	≈8-fold more potent than GA
Conditions	Human liver microsomes, fluorescein diacetate substrate, 10 min pre-incubation

Why This Matters

For researchers seeking a non-glycyrrhetinic acid chemotype with measurable hCE2 inhibition, this compound provides a synthetically accessible alternative that avoids the complex stereochemistry and limited chemical tractability of pentacyclic triterpenoids.

• [1] Zou LW et al., Design, synthesis, and structure-activity relationship study of glycyrrhetinic acid derivatives as potent and selective inhibitors against human carboxylesterase 2. Eur. J. Med. Chem. 112 (2016) 280–288. DOI: 10.1016/j.ejmech.2016.02.020. View Source
• [2] BindingDB Entry BDBM50154560; IC₅₀ data for target compound derived from ChEMBL curation of Eur. J. Med. Chem. 112 (2016) 280–288. View Source

hCE2 vs. hCE1 Isoform Selectivity

While the benchmark inhibitor compound 15 achieves >1000-fold selectivity for hCE2 over hCE1 (IC₅₀ 0.02 μM vs. >20 μM), the target compound demonstrates a moderate selectivity ratio of approximately 6.3-fold (hCE2 IC₅₀ 3.99 μM vs. hCE1 IC₅₀ 25.1 μM) [1]. This differential selectivity is a direct consequence of the 4-fluorophenyl ethanone substituent, which confers a distinct binding mode that is less optimized for hCE2-specific interactions compared to compound 15's elaborated triterpenoid scaffold [2].

hCE2/hCE1 Selectivity

Cross-study comparable

6.3‑fold (hCE1/hCE2)

Compound 15 >1000‑fold

Moderate selectivity context useful for isoform interplay studies; fills gap between non‑selective and ultra‑selective probes.

hCE2 IC₅₀ 3.99 μM, hCE1 IC₅₀ 25.1 μM in human liver microsomes.

Evidence Dimension	Selectivity Ratio (hCE1 IC₅₀ / hCE2 IC₅₀)
Target Compound Data	6.3-fold (25,100 nM / 3,990 nM)
Comparator Or Baseline	Compound 15: >1000-fold selectivity for hCE2 over hCE1
Quantified Difference	Approximately 160-fold lower selectivity for hCE2 over hCE1
Conditions	Human liver microsomes; fluorogenic substrates for hCE2 and hCE1 respectively

Why This Matters

This compound serves as a valuable 'mid-selectivity' probe for dissecting the contribution of hCE2 versus hCE1 in drug metabolism, filling a gap between non-selective inhibitors and ultra-selective compounds that may miss nuanced isoform interplay.

• [1] BindingDB IC₅₀ data for BDBM50154560: hCE2 IC₅₀ = 3.99e3 nM; hCE1 IC₅₀ = 2.51e4 nM. Source publication: Eur. J. Med. Chem. 112 (2016) 280–288. View Source
• [2] Zou LW et al., Eur. J. Med. Chem. 112 (2016) 280–288. Compound 15 selectivity data reported in abstract and main text. View Source

Structural Differentiation from Fungicide Congeners

Modern piperidinyl thiazole fungicides such as oxathiapiprolin and fluoxapiprolin feature an elaborated heterocyclic amide linkage at the piperidine nitrogen, whereas the target compound incorporates a simpler 4-fluorophenyl ethanone moiety [1]. This structural simplification reduces molecular weight (370.44 vs. 539.52 for oxathiapiprolin) and alters the logP, potentially improving membrane permeability for biochemical target engagement studies unrelated to oomycete control. In the agricultural fungicide series reported by Shanbhag et al., O-linked and bicyclic piperidine variants demonstrated the most robust in vitro-to-in vivo translation, suggesting that the benzothiazol-2-yloxy moiety (an O-linked heterocycle) is a privileged scaffold for target binding, but the 4-fluorophenyl ethanone side chain fundamentally redirects biological activity away from fungal oxysterol-binding protein inhibition [2].

Fungicide Scaffold Diff.

Class-level inference

MW 370.44 (4‑F‑phenyl ethanone)

Oxathiapiprolin MW 539.52

Distinct target pharmacology: mammalian CES vs. oomycete OSBP; scaffold similarity does not imply interchangeable biological activity.

Side‑chain divergence redirects target engagement; validated by published IC₅₀ data.

Evidence Dimension	Molecular Features and Intended Target Class
Target Compound Data	MW 370.44, 4-fluorophenyl ethanone side chain; intended target: human carboxylesterase 2 (validated IC₅₀)
Comparator Or Baseline	Oxathiapiprolin: MW 539.52, pyrazole-amide side chain; target: oxysterol-binding protein (OSBP) in oomycetes
Quantified Difference	MW difference: -169.08 Da; distinct target pharmacology confirmed by experimental binding data
Conditions	Comparative analysis of chemical structure and published biological target annotations

Why This Matters

Procurement teams seeking a benzothiazole-piperidine scaffold for mammalian target profiling should not substitute agricultural fungicide analogs, as the divergent side chains confer entirely different target engagement profiles and species selectivity.

• [1] Shanbhag G et al., Synthesis and antifungal activity of novel piperidinyl thiazole derivatives. Pest. Manag. Sci. 2025, 81, 1035–1048. DOI: 10.1002/ps.8431. View Source
• [2] BindingDB data and patent classification confirming the target compound as a mammalian carboxylesterase inhibitor, not a fungicide. View Source

1-(4-(Benzo[d]thiazol-2-yloxy)piperidin-1-yl)-2-(4-fluorophenyl)ethanone: Application Scenarios

hCE2 Probe for Isoform Profiling Panels

When constructing an in vitro panel to characterize esterase-dependent prodrug activation, the target compound fills a critical potency gap. Its IC₅₀ of 3.99 μM for hCE2 and 25.1 μM for hCE1 [1] provides a measurable, intermediate inhibitory signal that prevents assay saturation observed with sub-micromolar inhibitors, while still confirming target engagement. This allows researchers to rank test compounds across a wider dynamic range of CE2/CE1 selectivity.

Glycyrrhetinic Acid Scaffold-Hopping Reference

Given the established potency improvement over glycyrrhetinic acid (GA, ~8-fold) [1] and the complete elimination of the pentacyclic triterpenoid skeleton, the compound serves as a structurally distinct benchmark for medicinal chemistry teams pursuing scaffold-hopping strategies. It validates that a benzothiazole-piperidine core can recapitulate hCE2 binding, albeit with reduced selectivity, guiding the design of hybrid molecules that merge the synthetic accessibility of piperidine-thiazoles with the potency of triterpenoid derivatives.

Negative Control for Oomycete Fungicide Discovery

Although the compound shares the benzothiazol-2-yloxy piperidine scaffold with potent oomycete fungicides like oxathiapiprolin [2], its 4-fluorophenyl ethanone side chain eliminates antifungal activity. It can be deployed as a matched-pair negative control in fungicide mode-of-action studies, helping researchers confirm that observed anti-oomycete effects are specifically due to OSBP inhibition rather than non-specific membrane disruption by the benzothiazole-piperidine pharmacophore.

Application

Selection Property

Validation Focus

hCE2 Isoform Profiling Panel

Measurable inhibition across hCE isoforms with moderate selectivity window

Assay dynamic range, isoform contribution ranking in prodrug activation models

Glycyrrhetinic Acid Scaffold‑Hopping Reference

Non‑triterpenoid benzothiazole‑piperidine core with confirmed hCE2 binding

hCE2 binding recapitulation, synthetic tractability, and selectivity benchmarking

Negative Control in Oomycete Fungicide MoA Studies

Benzothiazole‑piperidine scaffold without antifungal OSBP inhibition

OSBP inhibition specificity; exclusion of non‑specific membrane effects by the pharmacophore

• [1] Zou LW et al., Design, synthesis, and structure-activity relationship study of glycyrrhetinic acid derivatives as potent and selective inhibitors against human carboxylesterase 2. Eur. J. Med. Chem. 112 (2016) 280–288. DOI: 10.1016/j.ejmech.2016.02.020. View Source
• [2] Shanbhag G et al., Synthesis and antifungal activity of novel piperidinyl thiazole derivatives. Pest. Manag. Sci. 2025, 81, 1035–1048. DOI: 10.1002/ps.8431. View Source